Cas no 2022633-06-1 (tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate)

• Product Name: tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate
• CAS No: 2022633-06-1
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• CID: 6445083
• PubChem ID: 165688320
• Update Time: 2025-06-08

tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate
• 2022633-06-1
• EN300-1893447

• Inchi： 1S/C15H30N2O2/c1-15(2,3)19-14(18)17-11-13(16)10-9-12-7-5-4-6-8-12/h12-13H,4-11,16H2,1-3H3,(H,17,18)
• InChI Key： UPTOOUOHSZQYDK-UHFFFAOYSA-N
• SMILES： O(C(NCC(CCC1CCCCC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.230728204g/mol
• Monoisotopic Mass: 270.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate

Professional Introduction to Compound with CAS No. 2022633-06-1 and Product Name: Tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate

The compound with the CAS number 2022633-06-1 and the product name Tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and a N-(2-amino-4-cyclohexylbutyl)carbamate moiety, which contributes to its reactivity and functional versatility.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. The Tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate molecule, with its complex alkyl chain and carbamate functional group, exhibits promising properties that make it a valuable candidate for further investigation. The presence of the cyclohexylbutyl side chain enhances the compound's solubility and bioavailability, while the tert-butyl group provides stability and resistance to metabolic degradation.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to improve pharmacokinetic profiles. The Tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate compound demonstrates several advantageous features that align with modern drug design principles. Its molecular weight and lipophilicity are within optimal ranges for oral administration, making it a potential candidate for therapeutic applications. Additionally, the compound's ability to interact with biological targets suggests that it may have therapeutic efficacy in various disease states.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The carbamate functional group is known to interact with enzymes through covalent binding or allosteric modulation, depending on the specific target. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This finding is particularly relevant given the increasing recognition of inflammation as a key factor in numerous chronic diseases.

The synthesis of Tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate involves a multi-step process that requires precise control over reaction conditions. The introduction of the tert-butyl group at the nitrogen position enhances the compound's stability during storage and transport, while the formation of the carbamate linkage ensures proper bioactivity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to achieve high yields and purity levels.

In terms of pharmacological activity, early studies have suggested that this compound may possess anti-inflammatory properties. The interaction between the carbamate moiety and biological targets could lead to the development of novel therapeutics for conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its structural similarity to known active pharmaceutical ingredients (APIs) may facilitate rapid translation from preclinical to clinical studies.

The potential applications of Tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate extend beyond inflammation modulation. Research has also explored its role in neuroprotective therapies, where its ability to cross the blood-brain barrier may be advantageous. Additionally, its structural features make it a versatile scaffold for further derivatization, allowing chemists to explore new analogs with enhanced properties.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for compounds intended for therapeutic use. The synthesis and purification of Tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate must adhere to stringent quality control measures to guarantee consistency and safety. Documentation of every step in the production process is crucial for regulatory submissions and subsequent clinical trials.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. Molecular dynamics simulations can provide insights into how the molecule interacts with biological targets at an atomic level, while wet laboratory experiments will confirm these findings through enzyme assays and cell-based assays. Collaborative efforts between computational chemists and experimentalists will be key to unlocking the full potential of this novel carbamate derivative.

In conclusion, Tert-butyl N-(2-amino-4-cyclohexylbutyl)carbamate (CAS No. 2022633-06-1) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic applications for carbamate-based compounds, this molecule is poised to play a significant role in addressing unmet medical needs.